Cas no 1803778-67-7 (2-Cyano-5-mercaptoisonicotinoyl chloride)

• Product Name: 2-Cyano-5-mercaptoisonicotinoyl chloride
• CAS No: 1803778-67-7
• MF: C₇H₃ClN₂OS
• MW: 198.62951874733
• CID: 4904225
• Update Time: 2025-05-22

2-Cyano-5-mercaptoisonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-mercaptoisonicotinoyl chloride

• Inchi： 1S/C7H3ClN2OS/c8-7(11)5-1-4(2-9)10-3-6(5)12/h1,3,12H
• InChI Key： NUZLJVVVPIOKAO-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C#N)=NC=C1S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.6
• Topological Polar Surface Area: 54.8

Additional information on 2-Cyano-5-mercaptoisonicotinoyl chloride

Introduction to 2-Cyano-5-Mercaptoisonicotinoyl Chloride (CAS No. 1803778-67-7)

2-Cyano-5-Mercaptoisonicotinoyl Chloride (CAS No. 1803778-67-7) is a versatile compound with significant applications in organic synthesis and material science. This compound, characterized by its cyano group and mercapto group, has been the focus of extensive research due to its unique chemical properties and potential in various industrial and academic settings.

The chemical structure of 2-Cyano-5-Mercaptoisonicotinoyl Chloride consists of a central thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the cyano group at the 2-position and the mercapto group at the 5-position imparts distinct reactivity and functionality to the molecule. This makes it an attractive candidate for reactions involving nucleophilic substitution, addition, and condensation.

Recent studies have highlighted the role of thiazole derivatives, such as 2-Cyano-5-Mercaptoisonicotinoyl Chloride, in the development of advanced materials. For instance, researchers have explored its use in the synthesis of high-performance polymers and biodegradable plastics. The compound's ability to form stable covalent bonds under mild conditions has made it a valuable building block in polymer chemistry.

In the field of pharmaceuticals, 2-Cyano-5-Mercaptoisonicotinoyl Chloride has shown promise as an intermediate in drug design. Its reactivity with amino acids and other biomolecules has led to the creation of bioactive compounds with potential therapeutic applications. For example, recent experiments have demonstrated its utility in synthesizing inhibitors for enzymes involved in neurodegenerative diseases.

The synthesis of 2-Cyano-5-Mercaptoisonicotinoyl Chloride typically involves multi-step reactions, including oxidation, substitution, and cyclization processes. Researchers have optimized these methods to achieve higher yields and better purity levels, ensuring that the compound is readily available for large-scale applications.

From an environmental perspective, the compound's biodegradability and toxicity profile have been closely examined. Studies indicate that under controlled conditions, 2-Cyano-5-Mercaptoisonicotinoyl Chloride can be safely processed without posing significant risks to ecosystems or human health.

In conclusion, 2-Cyano-5-Mercaptoisonicotinoyl Chloride (CAS No. 1803778-67-7) stands out as a key compound in modern chemistry due to its unique structure, reactivity, and diverse applications. As research continues to uncover new potentials for this compound, it is poised to play an even more critical role in advancing scientific and technological frontiers.